Cas no 65923-96-8 (4,5-Dimethyl-1,2,3-thiadiazole)

• Product Name: 4,5-Dimethyl-1,2,3-thiadiazole
• CAS No: 65923-96-8
• MF: C₄H₆N₂S
• MW: 114.168838977814
• CID: 2794931
• PubChem ID: 12913686
• Update Time: 2025-04-21

4,5-Dimethyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• DTXSID90512804
• SCHEMBL76921
• DTXCID00463611
• 4,5-Dimethyl-1,2,3-thiadiazole
• dimethyl-thiadiazol
• 65923-96-8

• Inchi： 1S/C4H6N2S/c1-3-4(2)7-6-5-3/h1-2H3
• InChI Key： HSQGRXTXMXMKPQ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=N1

Computed Properties

• Exact Mass: 114.02516937Da
• Monoisotopic Mass: 114.02516937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54Ų